Cas no 2229687-89-0 (tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2229687-89-0
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 6613734
• PubChem ID: 165708607
• Update Time: 2025-06-22

tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-4-methyl-1,3-thiazol-2-ylcarbamate
• 2229687-89-0
• EN300-1886520
• tert-butyl N-[5-(3-hydroxyprop-1-en-1-yl)-4-methyl-1,3-thiazol-2-yl]carbamate

• Inchi： 1S/C12H18N2O3S/c1-8-9(6-5-7-15)18-10(13-8)14-11(16)17-12(2,3)4/h5-6,15H,7H2,1-4H3,(H,13,14,16)/b6-5+
• InChI Key： HLXJXJTXGONZEU-AATRIKPKSA-N
• SMILES： S1C(/C=C/CO)=C(C)N=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.7Ų

Additional information on tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-4-methyl-1,3-thiazol-2-ylcarbamate

tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-4-methyl-1,3-thiazol-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-4-methyl-1,3-thiazol-2-ylcarbamate, identified by the CAS number 2229687-89-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals and pharmaceuticals. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the tert-butyl group and the hydroxypropenyl substituent further enhances its chemical versatility.

The synthesis of tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-4-methyl-1,3-thiazol-2-ylcarbamate involves a series of well-established organic reactions. The starting material is typically a thiazole derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired substituents. The hydroxypropenyl group is introduced via a Michael addition or similar reaction, while the tert-butyl group is added through carbamate formation. These steps ensure the formation of a stable and functional molecule with potential applications in various industries.

One of the most notable applications of this compound is in the field of agriculture. As a carbamate, it exhibits excellent pesticidal activity, particularly against a wide range of insects and pests. Recent studies have shown that tert-butyl N-(5-(3-hydroxypropenyl)-4-methylthiazolium)carbamate derivatives can be effective against resistant pest strains due to their unique mode of action. This has led to increased interest in developing this compound as a sustainable alternative to traditional pesticides.

In addition to its pesticidal properties, this compound has shown promise in medicinal chemistry. Research indicates that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. The hydroxypropenyl group contributes to its bioactivity by enhancing solubility and stability in biological systems. Furthermore, the thiazole ring system is known for its ability to interact with various biological targets, such as enzymes and receptors, which further underscores its potential therapeutic applications.

The environmental impact of tert-butyl N-(5-(3-hydroxypropenyl)-4-methylthiazolium)carbamate has also been a subject of recent investigations. Studies suggest that it degrades relatively quickly under environmental conditions, reducing its persistence in soil and water. This makes it an eco-friendly option compared to other synthetic chemicals that may accumulate in ecosystems over time.

In conclusion, tert-butyl N-(5-(3-hydroxypropenyl)-4-methylthiazolium)carbamate, with its unique chemical structure and diverse functional groups, represents a valuable molecule with applications across multiple fields. Its development and optimization continue to be areas of active research, driven by the demand for sustainable and effective solutions in agriculture and medicine.